Cas no 85313-89-9 (9,10-Anthracenedione, 1,8-dimethoxy-2-(2-propenyl)-)

• Product Name: 9,10-Anthracenedione, 1,8-dimethoxy-2-(2-propenyl)-
• CAS No: 85313-89-9
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 664655
• PubChem ID: 5013064
• Update Time: 2024-03-02

9,10-Anthracenedione, 1,8-dimethoxy-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,8-dimethoxy-2-(2-propenyl)-
• 1,8-dimethoxy-2-prop-2-enylanthracene-9,10-dione
• 9,10-Anthracenedione, 1,8-dimethoxy-2-(2-propen-1-yl)-

• Inchi： 1S/C19H16O4/c1-4-6-11-9-10-13-16(19(11)23-3)18(21)15-12(17(13)20)7-5-8-14(15)22-2/h4-5,7-10H,1,6H2,2-3H3
• InChI Key： CUOACMDJIPKRBT-UHFFFAOYSA-N
• SMILES： C1(OC)=C2C(C(=O)C3=C(C2=O)C(OC)=CC=C3)=CC=C1CC=C

Computed Properties

• Exact Mass: 308.10485899g/mol
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 489.4±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones